Cas no 5435-58-5 ((2,3,4,5,6-pentabromophenyl) Acetate)

• Product Name: (2,3,4,5,6-pentabromophenyl) Acetate
• CAS No: 5435-58-5
• MF: C₈H₃Br₅O₂
• MW: 530.628218889236
• CID: 940819
• PubChem ID: 228507
• Update Time: 2025-04-19

(2,3,4,5,6-pentabromophenyl) Acetate Chemical and Physical Properties

Names and Identifiers

• (2,3,4,5,6-pentabromophenyl) Acetate
• (Pentabrom-phenyl)-acetat
• 2.3.4.5.6-Pentabrom-1-acetoxy-benzol
• AC1L5GA2
• AC1Q25IL
• acetic acid pentabromophenyl ester
• AG-K-86623
• AR-1K9829
• CTK1G9990
• Essigsaeure-pentabromphenylester
• NSC21471
• pentabromophenyl acetate
• 5435-58-5
• NSC-21471
• DTXSID90281381
• NSC 21471
• SCHEMBL9168595

• Inchi： 1S/C8H3Br5O2/c1-2(14)15-8-6(12)4(10)3(9)5(11)7(8)13/h1H3
• InChI Key： FNBYPMHQZPWRQK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OC(C)=O)Br)Br)Br)Br

Computed Properties

• Exact Mass: 525.60479
• Monoisotopic Mass: 525.605
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 2.551
• Boiling Point: 444.7°C at 760 mmHg
• Flash Point: 222.7°C
• Refractive Index: 1.651
• PSA: 26.3
• LogP: 5.42440